1-Formylpiperidine-4-carbonyl chloride

• CAS RN: 84163-43-9
• Molecular Formula: C7H10ClNO2
• Molecular Weight: 175.61 g/mol
• IUPAC Name: 1-formylpiperidine-4-carbonyl chloride
• InChI: InChI=1S/C7H10ClNO2/c8-7(11)6-1-3-9(5-10)4-2-6/h5-6H,1-4H2
• InChI Key: XGFKZJZVLQPJKL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)Cl)C=O

Description

1-Formylpiperidine-4-carbonyl chloride is a useful research compound. Its molecular formula is C7H10ClNO2 and its molecular weight is 175.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 100 ml of freshly distilled thionyl chloride was added 30 g of N-formylisonipecotic acid at 0°. After the addition was complete, 2 ml of acetic anhydride was added and the solution was stirred at 20° for three hrs. The reaction mixture was diluted with 3 400-ml portions of petroleum ether, bp, 60°-80°. The resulting solid was collected, washed with 50 ml of ether and dried under vacuum over phosphorous pentoxide to yield 33.5 g (100%) of N-formylisonipecotic acid chloride.